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Compound of Interest

Compound Name: 2-(Hexadecyloxy)propane-1,3-diol

CAS No.: 1931-78-8

Cat. No.: B174406

Get Quote

Executive Summary & Compound Profile
2-(Hexadecyloxy)propane-1,3-diol is a lipophilic ether lipid, structurally isomeric to Chimyl

alcohol (1-O-hexadecyl-sn-glycerol).[1] Unlike many small molecules, this compound exhibits

amphiphilic behavior with a dominant hydrophobic tail (C16) and a small polar headgroup

(glycerol).[1]

The "DMSO Trap": A common failure point is the assumption that DMSO is the universal

solvent.[1] For this specific lipid, DMSO solubility is poor (~0.16 mg/mL) compared to Ethanol

or DMF (~15 mg/mL).[1] Attempting to make high-concentration stocks in DMSO will result in

immediate precipitation or "crashing out" upon aqueous dilution.[1]
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Property Value / Note

Molecular Weight 316.52 g/mol

LogP (Predicted) ~6.0 – 8.0 (Highly Lipophilic)

Water Solubility Insoluble (forms films or micelles)

Preferred Stock Solvent Ethanol (absolute) or DMF

Max Solubility (Ethanol) ~15 mg/mL

Critical Micelle Conc.[1] (CMC)
Estimated < 10 µM (Treat as a detergent-like

lipid)

Decision Matrix: Selecting the Right Solubilization
Strategy
Before beginning, select the protocol that matches your downstream application.[1]
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Figure 1: Decision tree for selecting the optimal solubilization method based on experimental

constraints.

Detailed Protocols
Protocol A: BSA Complexation (Gold Standard for Cell
Culture)
Why this works: Serum albumin (BSA) contains high-affinity hydrophobic pockets that bind

long-chain lipids, shielding the hydrophobic tail from water and preventing precipitation or toxic

micelle formation.[1]

Reagents:

Fatty Acid-Free (FAF) BSA (Crucial: Standard BSA contains interfering lipids).[1]

Absolute Ethanol.[1]

PBS or Culture Media (pre-warmed to 37°C).[1][2]

Step-by-Step:

Prepare Lipid Stock: Dissolve 2-(Hexadecyloxy)propane-1,3-diol in absolute ethanol to 10

mM. Vortex until completely clear.[1]

Prepare BSA Vehicle: Dissolve FAF-BSA in PBS/Media to make a 10% (w/v) solution.[1]

Filter sterilize (0.22 µm).

Pre-incubation: Warm the BSA solution to 37°C in a water bath.

Complexation (The Critical Step):

While vortexing the warm BSA solution, slowly add the lipid stock dropwise.[1]

Target Ratio: A molar ratio of 2:1 to 5:1 (Lipid:BSA) is standard.[1]

Example: To make a 100 µM final lipid solution, add 10 µL of 10 mM Lipid Stock to 990 µL

of warm BSA solution.[1]
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Equilibration: Incubate at 37°C with gentle shaking for 30–60 minutes. The solution should

remain clear.

Dilution: Dilute this "10x" or "100x" Lipid-BSA complex into your final cell culture media.

Protocol B: Detergent Mixed Micelles (For Cell-Free
Assays)
Why this works: Non-ionic detergents (Triton X-100, Tween 80) incorporate the lipid into mixed

micelles, preventing aggregation.[1]

Step-by-Step:

Dry Down: Aliquot the desired amount of lipid (in ethanol/chloroform) into a glass vial.

Evaporate solvent under a nitrogen stream to form a thin film.[1][3]

Rehydration Buffer: Prepare assay buffer containing 0.05% to 0.1% Triton X-100 (or Tween

80).[1]

Solubilization: Add the detergent buffer to the dried lipid film.[1]

Sonication: Sonicate in a bath sonicator at 40°C for 10–15 minutes until the solution is clear.

Usage: Use immediately. Do not freeze/thaw mixed micelles repeatedly.[1]

Technical Support: Troubleshooting & FAQs
Q1: My solution turns cloudy immediately upon adding
the lipid stock to the buffer. Why?
Diagnosis: You have exceeded the "critical aggregation concentration" or the solvent capacity.

[1]

Cause: Adding a hydrophobic lipid in organic solvent (Ethanol) directly to a cold aqueous

buffer causes the lipid to "crash out" (crystallize) faster than it can disperse.[1]

Fix:
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Warm your buffer: Never inject into cold buffer. Use 37°C.

Increase Vortexing: Create a turbulent environment during addition.

Switch to Protocol A: If the concentration is >10 µM, simple solvent injection often fails.[1]

Use BSA.

Q2: Can I use DMSO instead of Ethanol?
Diagnosis:No.

Reason: 2-(Hexadecyloxy)propane-1,3-diol has poor solubility in DMSO (~0.16 mg/mL).[1]

You will likely observe undissolved crystals in the stock solution itself, leading to inaccurate

dosing.[1] Stick to Ethanol or DMF.[1][4]

Q3: I am studying PKC activation. Will the carrier
(BSA/Detergent) interfere?
Diagnosis: It depends on the control.

Analysis: BSA binds lipids tightly.[1] If you need "free" lipid to intercalate into a membrane,

BSA might sequester it too well.[1]

Fix: For membrane interaction studies, use Protocol C (Solvent Injection) but keep

concentrations low (< 10 µM) to stay near the monomeric limit.[1] Alternatively, use

Liposomes (PC:PS vesicles) incorporating your lipid, which is the most physiological method

for PKC assays.[1]

Q4: How do I store the stock solutions?
Powder: -20°C (stable for years).[1][5]

Ethanol Stock: -20°C in a glass vial (Teflon-lined cap). Avoid plastics (polystyrene) as

lipophilic drugs adsorb to them.[1]

Aqueous Prep: Do not store. Prepare fresh. Long-chain ethers can adhere to tube walls over

time, reducing effective concentration.[1]
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Mechanism of Action: Solubilization Visualization
Understanding how the lipid exists in your buffer is critical for interpreting data.[1]
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Figure 2: Physicochemical states of 2-(Hexadecyloxy)propane-1,3-diol in aqueous media.

The goal is to maintain the Monomer or BSA-Bound state and avoid Micelles or Precipitates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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